1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile

• IUPAC Name: 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile
• InChI: InChI=1S/C13H15NO/c14-10-13(8-2-1-3-9-13)11-4-6-12(15)7-5-11/h4-7,15H,1-3,8-9H2
• InChI Key: MXDUNEZULWZDPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)C2=CC=C(C=C2)O
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

“1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile” is a chemical compound with the CAS Number: 868849-59-6. Its IUPAC name is 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile. The molecular weight of this compound is 201.27.

Molecular Structure Analysis

The InChI code for “1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile” is 1S/C13H15NO/c14-10-13(8-2-1-3-9-13)11-4-6-12(15)7-5-11/h4-7,15H,1-3,8-9H2. This code provides a standard way to encode the molecular structure using text strings and can be used to generate a 3D structure for further analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile” include a molecular weight of 201.27. Unfortunately, the search results do not provide more detailed physical and chemical properties such as melting point, boiling point, solubility, etc.

Scientific Research Applications

Polymer Chemistry and Material Science

• Solubility Enhancement : The presence of cyclohexane groups in the polymer chain improves solubility due to the disturbance in dense packing. .

Synthesis routes and methods

Procedure details

To a solution of 1-(4-methoxyphenyl)cyclohexanecarbonitrile (2 g, 9.29 mmol) in DCM (40 mL) at 0° C. under N2 was added dropwise BBr3 (2.63 mL, 27.87 mmol). The reaction was allowed to warm to room temperature and stirred for 48 hours. The mixture was stirred for 3 hours at 0° C. and quenched with water (30 mL). The mixture was separated and the organic layer was washed with a saturated aqueous solution of NaHCO3 then water. The combined organic extracts were dried over Na2SO4, filtered, concentrated in vacuo and purified by column chromatography on silica gel eluting with DCM:acetone (97:3) to give the title compound (1.71 g, 91%).